(E)-3-(thiophen-2-yl)-1-(3-((6-(trifluoromethyl)pyridin-2-yl)oxy)azetidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-thiophen-2-yl-1-[3-[6-(trifluoromethyl)pyridin-2-yl]oxyazetidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C16H13F3N2O2S/c17-16(18,19)13-4-1-5-14(20-13)23-11-9-21(10-11)15(22)7-6-12-3-2-8-24-12/h1-8,11H,9-10H2/b7-6+
• InChI Key: XPQABKCKKKIXAO-VOTSOKGWSA-N
• Canonical SMILES: C1C(CN1C(=O)C=CC2=CC=CS2)OC3=CC=CC(=N3)C(F)(F)F
• Isomeric SMILES: C1C(CN1C(=O)/C=C/C2=CC=CS2)OC3=CC=CC(=N3)C(F)(F)F
• Molecular Formula: C16H13F3N2O2S
• Molecular Weight: 354.3 g/mol

Description

(E)-3-(thiophen-2-yl)-1-(3-((6-(trifluoromethyl)pyridin-2-yl)oxy)azetidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H13F3N2O2S and its molecular weight is 354.35. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

(E)-3-(thiophen-2-yl)-1-(3-((6-(trifluoromethyl)pyridin-2-yl)oxy)azetidin-1-yl)prop-2-en-1-one has shown promising results in the field of antimicrobial research. Patel and Patel (2017) synthesized derivatives of this compound and evaluated their antibacterial and antifungal activities against various strains, such as Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, Streptococcus pyogenes, Candida albicans, Aspergillus niger, and Aspergillus Clavatus, indicating potential as novel antimicrobial agents Patel & Patel, 2017.

Antioxidant and Anti-inflammatory Properties

Further research into the compound's derivatives by Shehab, Abdellattif, and Mouneir (2018) highlighted its potential antioxidant and anti-inflammatory properties. These findings were demonstrated through in vitro and in vivo assays, suggesting the compound's relevance in therapeutic applications for conditions related to oxidative stress and inflammation Shehab et al., 2018.

Anti-inflammatory, Analgesic, Cytotoxic, and Antitubercular Activities

In a similar vein, Bhat et al. (2014) synthesized derivatives of this compound and screened them for various biological activities. Their research revealed notable anti-inflammatory, analgesic, cytotoxic, and antitubercular activities, comparing favorably with standard drugs like diclofenac sodium and pentazocine. This diversity in biological activity underscores the compound's potential versatility in pharmacological applications Bhat et al., 2014.

CDK2 Inhibitors and Anti-Proliferative Activity

Abdel-Rahman et al. (2021) explored the compound's role in inhibiting CDK2 enzymes and its anti-proliferative activity against various human cancer cell lines. Their findings are significant for cancer research, indicating potential applications in developing new cancer treatments Abdel-Rahman et al., 2021.